Cas no 1807003-05-9 (Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• CAS No: 1807003-05-9
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4809601
• Update Time: 2025-06-29

Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-2-16-9(15)6-7(14)4(10)3-5(13-6)8(11)12/h3,8,14H,2H2,1H3
• InChI Key： WTPGMADJZHWSGF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C(=O)OCC)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1807003-05-9): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1807003-05-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate is characterized by a pyridine ring substituted with a bromo group at the 4-position, a difluoromethyl group at the 6-position, and a hydroxyl group at the 3-position. The ester functionality at the 2-position further adds to its chemical versatility and reactivity. These structural elements collectively contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical and biological investigations.

Recent research has highlighted the potential of Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate in several therapeutic areas. For instance, studies have shown that this compound exhibits potent antimicrobial activity against a range of pathogenic bacteria and fungi. The bromo and difluoromethyl substitutions are believed to enhance its ability to disrupt microbial cell walls and inhibit essential enzymatic pathways, thereby exerting its antimicrobial effects.

In addition to its antimicrobial properties, Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate have also been studied to evaluate its suitability as a therapeutic agent. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in vivo. These properties make it a promising candidate for further development into clinical applications.

Furthermore, the synthesis of Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving bromination, fluorination, and esterification steps. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and commercial purposes.

The safety profile of Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, Ethyl 4-bromo-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1807003-05-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing the field of drug discovery.